Cas no 2228712-02-3 (tert-butyl N-2-(2-amino-3,3-difluoro-2-methylpropyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-2-(2-amino-3,3-difluoro-2-methylpropyl)-4-fluorophenylcarbamate
• CAS No: 2228712-02-3
• MF: C₁₅H₂₁F₃N₂O₂
• MW: 318.334654569626
• CID: 6069944
• PubChem ID: 165824046
• Update Time: 2025-06-12

tert-butyl N-2-(2-amino-3,3-difluoro-2-methylpropyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-amino-3,3-difluoro-2-methylpropyl)-4-fluorophenylcarbamate
• 2228712-02-3
• EN300-1891461
• tert-butyl N-[2-(2-amino-3,3-difluoro-2-methylpropyl)-4-fluorophenyl]carbamate

• Inchi： 1S/C15H21F3N2O2/c1-14(2,3)22-13(21)20-11-6-5-10(16)7-9(11)8-15(4,19)12(17)18/h5-7,12H,8,19H2,1-4H3,(H,20,21)
• InChI Key： WBRIGELFOGGYNI-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=C(C=CC=1NC(=O)OC(C)(C)C)F)N)F

Computed Properties

• Exact Mass: 318.15551240g/mol
• Monoisotopic Mass: 318.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(2-amino-3,3-difluoro-2-methylpropyl)-4-fluorophenylcarbamate

Introduction to tert-butyl N-2-(2-amino-3,3-difluoro-2-methylpropyl)-4-fluorophenylcarbamate (CAS No. 2228712-02-3)

tert-butyl N-2-(2-amino-3,3-difluoro-2-methylpropyl)-4-fluorophenylcarbamate (CAS No. 2228712-02-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group, a 4-fluorophenyl ring, and a 3,3-difluoro-2-methylpropyl moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of tert-butyl N-2-(2-amino-3,3-difluoro-2-methylpropyl)-4-fluorophenylcarbamate involves several key steps, including the formation of the tert-butyl carbamate group and the introduction of the fluorine atoms. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

In terms of its biological activities, tert-butyl N-2-(2-amino-3,3-difluoro-2-methylpropyl)-4-fluorophenylcarbamate has been studied for its potential as a modulator of various biological targets. One of the most notable areas of research is its interaction with G protein-coupled receptors (GPCRs), which are crucial in many physiological processes and are common targets for drug discovery. Studies have shown that this compound can exhibit agonistic or antagonistic effects on specific GPCRs, depending on its structural modifications.

Furthermore, tert-butyl N-2-(2-amino-3,3-difluoro-2-methylpropyl)-4-fluorophenylcarbamate has been evaluated for its potential as a therapeutic agent in various disease models. For instance, it has been investigated for its anti-inflammatory properties and its ability to modulate immune responses. Preclinical studies have demonstrated that this compound can reduce inflammation in animal models of arthritis and other inflammatory conditions. Additionally, it has shown promise in neurodegenerative disease models, where it may help protect neurons from oxidative stress and apoptosis.

The pharmacokinetic properties of tert-butyl N-2-(2-amino-3,3-difluoro-2-methylpropyl)-4-fluorophenylcarbamate have also been studied to understand its behavior in biological systems. Research has indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows it to cross cell membranes efficiently, while its stability in plasma ensures sustained activity over time. These properties make it an attractive candidate for further development as a therapeutic agent.

In the context of drug discovery and development, tert-butyl N-2-(2-amino-3,3-difluoro-2-methylpropyl)-4-fluorophenylcarbamate has been subjected to extensive structure-activity relationship (SAR) studies. These studies aim to identify the key structural features responsible for its biological activities and to optimize its potency and selectivity. By making subtle modifications to the molecule, researchers have been able to enhance its binding affinity to target proteins and improve its therapeutic index.

Clinical trials are an essential step in the drug development process, and preliminary studies suggest that tert-butyl N-2-(2-amino-3,3-difluoro-2-methylpropyl)-4-fluorophenylcarbamate may have a favorable safety profile. Early-phase clinical trials have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully evaluate its efficacy and safety in larger patient populations.

In conclusion, tert-butyl N-2-(2-amino-3,3-difluoro-2-methylpropyl)-4-fluorophenylcarbamate (CAS No. 2228712-02-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.